Cas no 2144777-83-1 (Azidoethyl-PEG2-t-Butyl ester)

• Product Name: Azidoethyl-PEG2-t-Butyl ester
• CAS No: 2144777-83-1
• MF: C₁₃H₂₅N₃O₄S₂
• MW: 351.485300779343
• CID: 4641509
• Update Time: 2025-10-31

Azidoethyl-PEG2-t-Butyl ester Chemical and Physical Properties

Names and Identifiers

• Azidoethyl-PEG2-t-Butyl ester

• Inchi： 1S/C13H25N3O4S2/c1-13(2,3)20-12(17)4-6-18-7-8-19-9-11-22-21-10-5-15-16-14/h4-11H2,1-3H3
• InChI Key： HWZBIMRMCUSFIG-UHFFFAOYSA-N
• SMILES： C(CC(=O)OC(C)(C)C)OCCOCCSSCCN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic azides

Additional information on Azidoethyl-PEG2-t-Butyl ester

Azidoethyl-PEG2-t-Butyl Ester (CAS No. 2144777-83-1): A Versatile Building Block in Chemical and Biological Research

Azidoethyl-PEG2-t-Butyl Ester (CAS No. 2144777-83-1) is a highly versatile and functionalized compound that has gained significant attention in the fields of chemical and biological research. This compound, characterized by its unique combination of an azide group, a PEG (polyethylene glycol) linker, and a t-butyl ester, offers a wide range of applications in drug delivery, bioconjugation, and material science.

The azide group in Azidoethyl-PEG2-t-Butyl Ester is a key functional moiety that enables the compound to participate in click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used for the rapid and efficient formation of 1,2,3-triazoles, which are stable and biocompatible linkers. The azide group's reactivity makes it an ideal choice for conjugating biomolecules such as proteins, peptides, and nucleic acids to various surfaces or nanoparticles.

The PEG linker in Azidoethyl-PEG2-t-Butyl Ester provides several advantages. PEGylation is a well-established technique for improving the solubility, stability, and pharmacokinetic properties of therapeutic agents. The PEG linker helps to reduce immunogenicity and increase the circulation time of conjugated molecules in vivo. Additionally, the PEG segment can be tailored to achieve specific molecular weights, thereby fine-tuning the properties of the final conjugate.

The t-butyl ester group in Azidoethyl-PEG2-t-Butyl Ester offers additional functionality. This group can be selectively cleaved under mild acidic conditions, making it useful for designing stimuli-responsive systems. For example, in drug delivery applications, the t-butyl ester can be used to create prodrugs that are activated upon reaching a specific pH environment within the body. This feature enhances the targeted release of therapeutic agents and minimizes systemic side effects.

Recent studies have highlighted the potential of Azidoethyl-PEG2-t-Butyl Ester in various advanced applications. In one notable study published in the Journal of Medicinal Chemistry, researchers utilized this compound to develop a novel prodrug strategy for cancer therapy. By conjugating an anticancer drug to the azide group via CuAAC and incorporating a t-butyl ester cleavable linker, they achieved enhanced tumor targeting and reduced toxicity compared to conventional formulations.

In another study published in Biomaterials Science, scientists explored the use of Azidoethyl-PEG2-t-Butyl Ester for surface modification of nanoparticles. The azide group was used to attach targeting ligands to the nanoparticle surface via click chemistry, while the PEG linker improved nanoparticle stability and biocompatibility. This approach demonstrated improved cellular uptake and therapeutic efficacy in vitro and in vivo models.

The versatility of Azidoethyl-PEG2-t-Butyl Ester extends beyond drug delivery and bioconjugation. In material science, this compound has been used to functionalize surfaces for various applications, including biosensors and tissue engineering scaffolds. The ability to introduce multiple functional groups through click chemistry reactions makes it an attractive choice for creating multifunctional materials with tailored properties.

In conclusion, Azidoethyl-PEG2-t-Butyl Ester (CAS No. 2144777-83-1) is a highly versatile compound with a wide range of applications in chemical and biological research. Its unique combination of an azide group, PEG linker, and t-butyl ester provides multiple functionalities that can be leveraged for drug delivery, bioconjugation, material science, and more. Ongoing research continues to uncover new possibilities for this compound, making it an essential tool for scientists working at the intersection of chemistry and biology.